Cas no 1601877-96-6 (5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1601877-96-6
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 5059038
• PubChem ID: 119030489
• Update Time: 2025-06-13

5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine
• G14993
• 1601877-96-6

• Inchi： 1S/C7H5BrClN3/c1-12-7-4(2-11-12)6(9)5(8)3-10-7/h2-3H,1H3
• InChI Key： TUIAJMUAMBKDNS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1Cl)C=NN2C

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine

Introduction to 5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1601877-96-6)

5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine, identified by its CAS number 1601877-96-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of bromo and chloro substituents on the pyrazolopyridine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine contribute to its versatility in drug discovery. The bromo and chloro atoms are particularly useful in further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl systems. These systems are often found in biologically active molecules, including many FDA-approved drugs.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolopyridine derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that compounds with this core structure exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The methyl group at the 1-position of the pyrazolopyridine ring further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity.

In the context of oncology research, 5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine has been investigated as a precursor for developing small-molecule inhibitors targeting kinases and other critical signaling proteins. Kinases play a pivotal role in cell proliferation and survival, making them attractive therapeutic targets for cancer treatment. By leveraging the reactivity of the bromo and chloro substituents, researchers can introduce additional functional groups that enhance interactions with specific kinase domains.

Moreover, the compound's ability to serve as a building block for more complex scaffolds has been exploited in the design of molecules with improved pharmacokinetic properties. For example, modifications at the 3-position of the pyrazolopyridine ring can introduce polar or hydrophobic groups that influence solubility and metabolic stability. These considerations are crucial for optimizing drug candidates for clinical translation.

The synthesis of 5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the pyrazolopyridine core, followed by halogenation at specific positions using reagents such as N-bromosuccinimide (NBS) or phosphorus oxychloride (POCl₃). The introduction of the methyl group is commonly achieved through alkylation reactions.

Recent studies have also explored computational methods to predict the biological activity of 5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine derivatives. Molecular docking simulations have been used to model interactions with target proteins, providing insights into binding modes and potential side effects. These computational approaches complement experimental efforts by allowing rapid screening of large libraries of compounds.

The compound's relevance extends beyond oncology; it has been implicated in research aimed at developing treatments for inflammatory diseases and infectious pathogens. For instance, pyrazolopyridine derivatives have shown promise as inhibitors of bacterial enzymes involved in DNA replication and transcription. The structural flexibility offered by this scaffold allows for fine-tuning of molecular interactions to achieve high specificity against pathogenic organisms.

In conclusion, 5-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1601877-96-6) represents a valuable intermediate in synthetic chemistry with significant potential in drug discovery. Its structural features enable diverse functionalization strategies, making it a versatile tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic applications, this compound is poised to remain a cornerstone in medicinal chemistry innovation.